Cas no 1452555-93-9 (2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride)

2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride is a chemically synthesized compound featuring a pyrrolidine-pyrazole core with an ethanol side chain, dihydrochloride salt form. This structure enhances solubility and stability, making it suitable for research applications in medicinal chemistry and drug development. The compound’s functional groups, including the pyrazole ring and hydroxyl moiety, offer versatility for further derivatization or as a building block in heterocyclic synthesis. Its dihydrochloride form ensures improved handling and storage characteristics. Researchers value this compound for its potential in exploring biological activity, particularly in targeting receptors or enzymes where pyrrolidine-pyrazole scaffolds are relevant. High purity and well-defined characterization support its use in rigorous scientific studies.
2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride structure
1452555-93-9 structure
Product Name:2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride
CAS No:1452555-93-9
MF:C9H17Cl2N3O
MW:254.156780004501
MDL:MFCD21606276
CID:4700805
Update Time:2025-05-21

2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(3-pyrrolidin-3-yl-1H-pyrazol-5-yl)ethanol dihydrochloride
    • 2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol dihydrochloride
    • 2-[5-(pyrrolidin-3-yl)-2H-pyrazol-3-yl]ethanol dihydrochloride
    • 2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride
    • MDL: MFCD21606276
    • Inchi: 1S/C9H15N3O.2ClH/c13-4-2-8-5-9(12-11-8)7-1-3-10-6-7;;/h5,7,10,13H,1-4,6H2,(H,11,12);2*1H
    • InChI Key: QIGVQLOXPWPYJD-UHFFFAOYSA-N
    • SMILES: Cl.Cl.OCCC1=CC(C2CNCC2)=NN1

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 165
  • Topological Polar Surface Area: 60.9

2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P059685-100mg
2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride
1452555-93-9
100mg
$ 185.00 2022-06-03
TRC
P059685-250mg
2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride
1452555-93-9
250mg
$ 380.00 2022-06-03
TRC
P059685-500mg
2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride
1452555-93-9
500mg
$ 600.00 2022-06-03
A2B Chem LLC
AI36248-100mg
2-(3-Pyrrolidin-3-yl-1h-pyrazol-5-yl)ethanol dihydrochloride
1452555-93-9
100mg
$313.00 2024-04-20
A2B Chem LLC
AI36248-250mg
2-(3-Pyrrolidin-3-yl-1h-pyrazol-5-yl)ethanol dihydrochloride
1452555-93-9
250mg
$350.00 2024-04-20
A2B Chem LLC
AI36248-500mg
2-(3-Pyrrolidin-3-yl-1h-pyrazol-5-yl)ethanol dihydrochloride
1452555-93-9
500mg
$400.00 2024-04-20
A2B Chem LLC
AI36248-1g
2-(3-Pyrrolidin-3-yl-1h-pyrazol-5-yl)ethanol dihydrochloride
1452555-93-9
1g
$463.00 2024-04-20
A2B Chem LLC
AI36248-5g
2-(3-Pyrrolidin-3-yl-1h-pyrazol-5-yl)ethanol dihydrochloride
1452555-93-9
5g
$1025.00 2024-04-20
Ambeed
A772596-1g
2-(3-(Pyrrolidin-3-yl)-1H-pyrazol-5-yl)ethan-1-ol dihydrochloride
1452555-93-9 95%
1g
$356.0 2024-04-23

Additional information on 2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride

Research Brief on 2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride (CAS: 1452555-93-9)

The compound 2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride (CAS: 1452555-93-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the role of 2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride as a promising scaffold for drug development. Its unique chemical structure, featuring a pyrrolidine-pyrazole core, has been shown to interact with various biological targets, including neurotransmitter receptors and enzymes involved in inflammatory pathways. This versatility makes it a valuable candidate for the treatment of neurological disorders and inflammatory diseases.

One of the key advancements in the study of this compound is its synthesis and optimization. Researchers have developed efficient synthetic routes to produce 2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride with high purity and yield. These methods often involve multi-step reactions, including cyclization and functional group transformations, to achieve the desired stereochemistry and bioactivity. The dihydrochloride salt form has been particularly noted for its improved solubility and stability, which are critical for pharmaceutical applications.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological pathways. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases involved in cell proliferation, suggesting potential applications in oncology. Additionally, its interaction with GABA receptors indicates possible uses in the management of anxiety and epilepsy. These findings are supported by robust experimental data, including binding assays and animal models.

Despite these promising results, challenges remain in the development of 2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to enhance its pharmacokinetic profile.

In conclusion, 2-(5-Pyrrolidin-3-yl-2H-pyrazol-3-yl)-ethanol Dihydrochloride represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and synthetic accessibility position it as a promising candidate for future therapeutic development. Continued investigation into its mechanisms of action and optimization of its chemical properties will be essential to unlock its full potential in clinical settings.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited